Tellurium-126

• IUPAC Name: tellurium-126
• InChI: InChI=1S/Te/i1-2
• InChI Key: PORWMNRCUJJQNO-YPZZEJLDSA-N
• Canonical SMILES: [Te]
• Isomeric SMILES: [126Te]
• Molecular Formula: Te
• Molecular Weight: 125.90331 g/mol
• CAS No.: 14390-74-0

Description

Tellurium-126 is a stable isotope of the element tellurium, which is a member of the chalcogen group in the periodic table. Tellurium is a brittle, mildly toxic, rare, silver-white metalloid that is chemically related to selenium and sulfur. This compound has an atomic number of 52 and an atomic mass of 126. This isotope is naturally occurring and constitutes about 18.8% of natural tellurium .

Preparation Methods

Synthetic Routes and Reaction Conditions: Tellurium-126 can be isolated from natural tellurium through various chemical processes. One common method involves the reduction of tellurium dioxide (TeO₂) using a reducing agent such as sodium borohydride (NaBH₄) in an aqueous solution. The reaction conditions typically involve heating the mixture to a temperature of around 80°C to facilitate the reduction process .

Industrial Production Methods: In industrial settings, tellurium is often obtained as a byproduct of copper refining. The anode muds produced during the electrolytic refining of copper contain tellurium, which can be extracted through a series of chemical treatments. The process involves dissolving the anode muds in sulfuric acid, followed by the precipitation of tellurium using sulfur dioxide gas. The precipitated tellurium is then purified through distillation or zone refining techniques .

Chemical Reactions Analysis

Types of Reactions: Tellurium-126 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

• Oxidation: Tellurium reacts with oxygen to form tellurium dioxide (TeO₂). This reaction typically occurs at elevated temperatures: [ \text{Te} + \text{O}_2 \rightarrow \text{TeO}_2 ]

• Reduction: Tellurium dioxide can be reduced to elemental tellurium using reducing agents such as sodium borohydride: [ \text{TeO}_2 + \text{NaBH}_4 \rightarrow \text{Te} + \text{NaBO}_2 + \text{H}_2\text{O} ]

• Substitution: Tellurium can undergo substitution reactions with halogens to form tellurium halides, such as tellurium tetrachloride (TeCl₄): [ \text{Te} + 2\text{Cl}_2 \rightarrow \text{TeCl}_4 ]

Common Reagents and Conditions:

Oxidation: Oxygen gas at high temperatures.

Reduction: Sodium borohydride in aqueous solution at around 80°C.

Substitution: Halogen gases (e.g., chlorine) at room temperature.

Major Products:

Oxidation: Tellurium dioxide (TeO₂).

Reduction: Elemental tellurium (Te).

Substitution: Tellurium halides (e.g., TeCl₄).

Scientific Research Applications

Tellurium-126 has a wide range of applications in scientific research, including:

Chemistry: Tellurium compounds are used as catalysts in organic synthesis and in the production of synthetic fibers.

Biology: Tellurium nanomaterials have shown potential in biomedical applications, such as phototherapy and reactive oxygen species-related treatments.

Medicine: Tellurium-based compounds are being explored for their antibacterial and anticancer properties.

Industry: Tellurium is used in the production of thermoelectric devices, solar panels, and as an additive in steel and copper alloys to improve machinability.

Mechanism of Action

The mechanism by which tellurium-126 exerts its effects varies depending on its application:

Biological Systems: In biological systems, tellurium compounds can interact with cellular components, leading to the generation of reactive oxygen species that induce oxidative stress and damage cellular structures.

Catalysis: As a catalyst, tellurium compounds facilitate chemical reactions by providing an alternative reaction pathway with a lower activation energy.

Phototherapy: Tellurium nanomaterials can absorb light and convert it into heat, which can be used to target and destroy cancer cells.

Comparison with Similar Compounds

• Sulfur (S)
• Selenium (Se)
• Polonium (Po)

Tellurium-126’s unique properties, such as its higher atomic mass and specific chemical reactivity, make it valuable in various scientific and industrial applications.